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Compound of Interest

Compound Name: 3-Nitrotoluene

Cat. No.: B166867 Get Quote

For immediate reference, this guide provides essential safety and logistical information for the

proper handling and disposal of 3-Nitrotoluene in a laboratory setting. Adherence to

institutional and local regulations is paramount.

3-Nitrotoluene is a toxic and environmentally hazardous substance that requires careful

management to ensure the safety of laboratory personnel and the protection of the

environment.[1][2][3][4] Proper disposal is not merely a suggestion but a critical component of

laboratory safety protocols and regulatory compliance.

Immediate Safety and Handling Precautions
Before handling 3-Nitrotoluene, it is crucial to be aware of its hazards. It is toxic if swallowed,

in contact with skin, or inhaled.[2][3][4] It may also cause damage to organs through prolonged

or repeated exposure.[2][4]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate protective gloves.[2][5]

Eye Protection: Use safety glasses or a face shield.[3][5]

Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.[2][5]

Respiratory Protection: In case of inadequate ventilation or the potential for aerosol

formation, wear respiratory protection.[4][6]
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Handling:

Work in a well-ventilated area, such as a chemical fume hood.[2][5]

Avoid contact with skin, eyes, and clothing.[3][5]

Do not eat, drink, or smoke in areas where 3-Nitrotoluene is handled.[2][7]

Prevent the formation of dust and aerosols.[3]

Spill and Emergency Procedures
In the event of a spill or accidental release, immediate and appropriate action is necessary to

mitigate the hazard.

Spill Cleanup:

Evacuate: Evacuate non-essential personnel from the spill area.[8]

Ventilate: Ensure the area is well-ventilated.[2]

Contain: For liquid spills, absorb the material with an inert absorbent such as sand,

vermiculite, or earth.[5][8][9] Do not use combustible materials like sawdust.

Collect: Carefully collect the absorbed material and any contaminated soil into a suitable,

closed, and labeled container for disposal.[8][10][11]

Decontaminate: Clean the spill area thoroughly with soap and water.

Personal Contamination: If there is skin contact, immediately wash the affected area with

plenty of soap and water.[2][5] If inhaled, move to fresh air and seek medical attention.[2][6]

For eye contact, rinse immediately with plenty of water for at least 15 minutes and seek

medical advice.[5][7]

Proper Disposal Procedures
The ultimate disposal of 3-Nitrotoluene must be conducted in accordance with all applicable

federal, state, and local environmental regulations.[2][8] It is often necessary to manage 3-
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Nitrotoluene as a hazardous waste.[8]

Step-by-Step Disposal Guidance:

Waste Identification: Identify the waste as 3-Nitrotoluene and determine if it is mixed with

other substances.

Containerization: Place surplus and non-recyclable 3-Nitrotoluene in a suitable, labeled,

and closed container for disposal.[3][10]

Licensed Disposal Company: The most recommended method of disposal is to contact a

licensed professional waste disposal service.[3][10][11] These companies are equipped to

handle and dispose of hazardous chemicals safely.

Incineration: Controlled incineration is a potential disposal method.[1] This process may

require dissolving or mixing the material with a combustible solvent.[10][11] It is critical to

ensure complete combustion and may necessitate the use of scrubbers to control the

emission of nitrogen oxides.[1][12] This should only be carried out by a facility approved for

such waste.

Wastewater Treatment: For wastewater containing 3-Nitrotoluene, biological treatment has

been investigated as a potential technology.[1] However, do not allow the product to reach

the sewage system.[4]

What Not to Do:

Do NOT dispose of 3-Nitrotoluene down the drain or in household garbage.[4]

Do NOT mix 3-Nitrotoluene with incompatible materials such as strong oxidizing agents,

strong bases, or reducing agents.[1][12]

Quantitative Data for 3-Nitrotoluene
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Property Value Source

CAS Number 99-08-1 [2]

Molecular Formula C7H7NO2 [6]

Molecular Weight 137.14 g/mol [6]

Appearance Yellow liquid or solid [1][9]

Boiling Point 230-231 °C

Melting Point 16 °C [12]

Flash Point 106 °C (223 °F)

Solubility Almost insoluble in water [12]

UN Number 1664 [1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Nitrotoluene waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.echemi.com/sds/m-nitrotoluene-pd20150901259.html
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/3Nitrotoluene.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/3Nitrotoluene.htm
https://www.guidechem.com/encyclopedia/3-nitrotoluene-dic1541.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitrotoluene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7854761.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7854761.htm
https://www.guidechem.com/encyclopedia/3-nitrotoluene-dic1541.html
https://www.benchchem.com/product/b166867?utm_src=pdf-body
https://www.benchchem.com/product/b166867?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identify 3-Nitrotoluene Waste

Accidental Spill?

Follow Spill Cleanup Procedure

Yes

Routine Waste Generation

No

Collect in Labeled, Closed Container

Evaluate Disposal Options

Contact Licensed Disposal Vendor

Preferred

Controlled Incineration by Approved Facility

Alternative

Do NOT Dispose Down Drain

Document Disposal

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of 3-Nitrotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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